molecular formula C11H14ClN3O B7817995 2-(ethylaminomethyl)-1H-quinazolin-4-one;hydrochloride

2-(ethylaminomethyl)-1H-quinazolin-4-one;hydrochloride

Cat. No.: B7817995
M. Wt: 239.70 g/mol
InChI Key: UMMDKEPEJNQDBC-UHFFFAOYSA-N
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Description

The compound identified as 2-(ethylaminomethyl)-1H-quinazolin-4-one;hydrochloride is a chemical entity with a unique structure and properties. It is utilized in various scientific research fields due to its distinctive chemical characteristics.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(ethylaminomethyl)-1H-quinazolin-4-one;hydrochloride involves specific reaction conditions and reagents. The preparation methods typically include the use of protective groups and halogenated hydrocarbons, followed by a series of reactions such as alkylation and deprotection .

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process often includes steps like mechanical grinding under the influence of catalysts and metals .

Chemical Reactions Analysis

Types of Reactions

2-(ethylaminomethyl)-1H-quinazolin-4-one;hydrochloride undergoes various chemical reactions, including:

    Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen.

    Reduction: This reaction involves the addition of hydrogen or the removal of oxygen.

    Substitution: This reaction involves the replacement of one atom or group of atoms with another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents, reducing agents, and halogenated compounds. The conditions often involve controlled temperatures and the presence of catalysts .

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxygenated derivatives, while reduction may produce hydrogenated compounds .

Scientific Research Applications

2-(ethylaminomethyl)-1H-quinazolin-4-one;hydrochloride has a wide range of applications in scientific research:

Mechanism of Action

The mechanism of action of 2-(ethylaminomethyl)-1H-quinazolin-4-one;hydrochloride involves its interaction with specific molecular targets and pathways. It may act by binding to certain receptors or enzymes, thereby modulating their activity. The exact pathways and targets can vary depending on the context of its use .

Comparison with Similar Compounds

Similar Compounds

Similar compounds to 2-(ethylaminomethyl)-1H-quinazolin-4-one;hydrochloride include other chemical entities with comparable structures and properties. Examples include:

Uniqueness

What sets this compound apart from these similar compounds is its specific chemical structure and the unique reactions it undergoes. This uniqueness makes it valuable for specialized applications in research and industry .

Properties

IUPAC Name

2-(ethylaminomethyl)-1H-quinazolin-4-one;hydrochloride
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C11H13N3O.ClH/c1-2-12-7-10-13-9-6-4-3-5-8(9)11(15)14-10;/h3-6,12H,2,7H2,1H3,(H,13,14,15);1H
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

UMMDKEPEJNQDBC-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCNCC1=NC(=O)C2=CC=CC=C2N1.Cl
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

CCNCC1=NC(=O)C2=CC=CC=C2N1.Cl
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C11H14ClN3O
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

239.70 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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